Cas no 1806514-60-2 (5-Bromomethyl-2,4-diamino-1H-benzimidazole)

• Product Name: 5-Bromomethyl-2,4-diamino-1H-benzimidazole
• CAS No: 1806514-60-2
• MF: C₈H₉BrN₄
• MW: 241.087859869003
• CID: 4824729
• Update Time: 2025-10-28

5-Bromomethyl-2,4-diamino-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromomethyl-2,4-diamino-1H-benzimidazole

• Inchi： 1S/C8H9BrN4/c9-3-4-1-2-5-7(6(4)10)13-8(11)12-5/h1-2H,3,10H2,(H3,11,12,13)
• InChI Key： QBCMNVTVOWGUSJ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2=C(C=1N)N=C(N)N2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• XLogP3: 1
• Topological Polar Surface Area: 80.7

Additional information on 5-Bromomethyl-2,4-diamino-1H-benzimidazole

Recent Advances in the Study of 5-Bromomethyl-2,4-diamino-1H-benzimidazole (CAS: 1806514-60-2)

5-Bromomethyl-2,4-diamino-1H-benzimidazole (CAS: 1806514-60-2) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of novel therapeutic agents. Recent studies have highlighted its potential in medicinal chemistry, with a focus on its role in the design of kinase inhibitors, antimicrobial agents, and anticancer drugs. This research brief aims to summarize the latest findings related to this compound, providing insights into its synthesis, applications, and mechanistic studies.

One of the most significant advancements in the use of 5-Bromomethyl-2,4-diamino-1H-benzimidazole is its incorporation into the synthesis of kinase inhibitors. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have successfully utilized this compound to develop potent and selective inhibitors targeting specific kinases, such as EGFR and VEGFR. These inhibitors have shown promising results in preclinical studies, demonstrating significant antitumor activity and reduced off-target effects.

In addition to its role in kinase inhibitor development, 5-Bromomethyl-2,4-diamino-1H-benzimidazole has been explored for its antimicrobial properties. Recent studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, including multidrug-resistant strains. The compound's mechanism of action involves interference with microbial DNA synthesis, making it a potential candidate for the development of new antibiotics. Furthermore, its structural versatility allows for modifications that can enhance its antimicrobial activity and reduce toxicity.

Another area of interest is the compound's potential in anticancer therapy. Researchers have investigated its ability to induce apoptosis in cancer cells through the modulation of key apoptotic pathways. For instance, studies have shown that derivatives of 5-Bromomethyl-2,4-diamino-1H-benzimidazole can activate p53, a tumor suppressor protein, leading to cell cycle arrest and apoptosis in various cancer cell lines. These findings suggest that this compound could serve as a scaffold for the development of novel anticancer agents with improved efficacy and selectivity.

The synthesis of 5-Bromomethyl-2,4-diamino-1H-benzimidazole has also seen significant improvements. Recent methodologies have focused on optimizing reaction conditions to increase yield and purity while minimizing environmental impact. Green chemistry approaches, such as the use of catalytic systems and solvent-free reactions, have been successfully applied to the synthesis of this compound, making the process more sustainable and cost-effective.

In conclusion, 5-Bromomethyl-2,4-diamino-1H-benzimidazole (CAS: 1806514-60-2) continues to be a valuable compound in the field of medicinal chemistry. Its diverse applications, from kinase inhibitors to antimicrobial and anticancer agents, underscore its importance in drug discovery and development. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic potential, paving the way for the development of new and improved treatments for various diseases.